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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanol

Cat. No.: B1210312

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-dimethylcyclohexanol,
covering its chemical identity, physicochemical properties, synthesis, and biological activity. The
information is presented to support research and development efforts in chemistry and
pharmacology.

Chemical Identity and Properties

2,6-Dimethylcyclohexanol is a cyclic alcohol that exists as a mixture of stereocisomers. The
general CAS number for the mixture of isomers is 5337-72-4. Due to the presence of two chiral
centers, 2,6-dimethylcyclohexanol can exist as four stereocisomers: (1R,2R,6S), (1S,2S,6R),
(1R,2S,6R), and (1S,2R,6S). These are often grouped into cis and trans diastereomers.

Physicochemical Properties

The properties of 2,6-dimethylcyclohexanol (mixture of isomers) are summarized in the table
below.
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Property Value Reference
CAS Number 5337-72-4 [1112][3]
Molecular Formula C8H160 [1][3]
Molecular Weight 128.21 g/mol [1]
Appearance Colorless to pale yellow liquid [2]

Odor Distinctive [2]

Melting Point 325°C [1]

Boiling Point 173-174.4 °C [1]

Density 0.915-0.919 g/cm3 at 20 °C [4]

Refractive Index

1.459-1.462 at 20 °C

[4]

Flash Point

55 °C (131 °F)

[4]

Solubility

Soluble in organic solvents,

limited solubility in water

[2]

Stereoisomer CAS Numbers

Stereoisomer CAS Number
trans,trans-2,6-Dimethylcyclohexanol 42846-29-7
cis,trans-2,6-Dimethylcyclohexanol 39170-83-7
(2R,6R)-rel-2,6-Dimethylcyclohexanol 39170-83-7

Synthesis and Reactions

2,6-Dimethylcyclohexanol is a versatile chemical intermediate. Its synthesis and reactions are
of significant interest in organic chemistry.

Synthesis of 2,6-Dimethylcyclohexanol by Reduction of
2,6-Dimethylcyclohexanone
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A common method for the synthesis of 2,6-dimethylcyclohexanol is the reduction of the
corresponding ketone, 2,6-dimethylcyclohexanone.

Experimental Protocol:

o Materials: 2,6-dimethylcyclohexanone, Sodium borohydride (NaBH4), Methanol, Diethyl
ether, Hydrochloric acid (1M), Anhydrous magnesium sulfate, Round-bottom flask, Magnetic
stirrer, Separatory funnel, Rotary evaporator.

e Procedure:
o In around-bottom flask, dissolve 2,6-dimethylcyclohexanone in methanol.
o Cool the solution in an ice bath.

o Slowly add sodium borohydride to the stirred solution. The addition should be portion-wise
to control the reaction rate.

o After the addition is complete, remove the ice bath and allow the mixture to stir at room
temperature for 1-2 hours.

o Quench the reaction by slowly adding 1M hydrochloric acid until the effervescence ceases.
o Remove the methanol under reduced pressure using a rotary evaporator.

o Extract the aqueous residue with diethyl ether (3 x 50 mL).

o Combine the organic extracts and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield 2,6-dimethylcyclohexanol.

[e]

The product can be further purified by distillation.

Oxidation of 2,6-Dimethylcyclohexanol to 2,6-
Dimethylcyclohexanone
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2,6-Dimethylcyclohexanol can be oxidized back to its corresponding ketone, 2,6-
dimethylcyclohexanone.

Experimental Protocol (Adapted from the oxidation of cyclohexanol):

o Materials: 2,6-dimethylcyclohexanol, Sodium dichromate (Na2Cr207), Sulfuric acid
(concentrated), Water, Diethyl ether, Anhydrous sodium sulfate, Round-bottom flask,
Dropping funnel, Magnetic stirrer, Distillation apparatus.

e Procedure:

o Prepare an oxidizing solution by dissolving sodium dichromate in water and carefully
adding concentrated sulfuric acid while cooling the mixture.

o In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, place the
2,6-dimethylcyclohexanol.

o Slowly add the oxidizing solution from the dropping funnel to the stirred alcohol,
maintaining the reaction temperature between 25-30 °C by using a water bath.

o After the addition is complete, continue stirring for 1-2 hours at room temperature.

o Set up a distillation apparatus and distill the mixture to collect the crude 2,6-
dimethylcyclohexanone.

o The distillate is then transferred to a separatory funnel, and the organic layer is separated.

o Wash the organic layer with water, a saturated sodium bicarbonate solution, and finally
with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and purify by distillation to
obtain 2,6-dimethylcyclohexanone.

Biological Activity and Signaling Pathway

Recent research has highlighted the potential of 2,6-dimethylcyclohexanol as a modulator of
GABA-A receptors, suggesting its potential as an anesthetic agent. Its structural similarity to
propofol, a widely used anesthetic, has prompted these investigations.
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Modulation of GABA-A Receptor Signaling

Studies have shown that the stereoisomers of 2,6-dimethylcyclohexanol act as positive
allosteric modulators of GABA-A receptors. They bind to a pocket within the transmembrane
domain of the 33 subunit of the receptor. This binding enhances the effect of GABA, the
primary inhibitory neurotransmitter in the central nervous system. The potentiation of GABA-A
receptor activity leads to an increased influx of chloride ions into the neuron, causing
hyperpolarization of the cell membrane and reducing neuronal excitability. This mechanism is
believed to be central to its anesthetic effects.
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Caption: Positive allosteric modulation of the GABA-A receptor by 2,6-dimethylcyclohexanol.

Experimental Workflows
Synthesis and Purification Workflow

The general workflow for the synthesis and purification of 2,6-dimethylcyclohexanol involves
the reduction of the corresponding ketone followed by a series of workup and purification steps.
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Caption: General workflow for the synthesis and purification of 2,6-dimethylcyclohexanol.

This technical guide provides foundational information for researchers and professionals
working with 2,6-dimethylcyclohexanol. For specific applications, further investigation into the
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properties and activities of the individual stereocisomers is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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